Cas no 13038-20-5 (2-Dodecenedioic acid, dimethyl ester, (E)-)

• Product Name: 2-Dodecenedioic acid, dimethyl ester, (E)-
• CAS No: 13038-20-5
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 2769913
• PubChem ID: 534595
• Update Time: 2025-04-21

2-Dodecenedioic acid, dimethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• DTXCID80287650
• DTXSID30336561
• dimethyl dodecenediate
• 13038-20-5
• 2-Dodecenedioic acid, dimethyl ester, (E)-

• Inchi： 1S/C14H24O4/c1-17-13(15)11-9-7-5-3-4-6-8-10-12-14(16)18-2/h9,11H,3-8,10,12H2,1-2H3
• InChI Key： XKZYDAGFYXSVFG-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCC=CC(=O)OC)=O

Computed Properties

• Exact Mass: 256.16745924Da
• Monoisotopic Mass: 256.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų